Cas no 2637-34-5 (2-pyridinethiol)
2-Pyridinethiol (C₅H₅NS) is a heterocyclic compound featuring a pyridine ring substituted with a thiol group at the 2-position. This structure imparts unique reactivity, making it valuable as a ligand in coordination chemistry and a precursor in organic synthesis. The thiol group enables facile formation of metal complexes, particularly with transition metals, enhancing applications in catalysis and material science. Its aromatic pyridine backbone contributes to stability and electronic tunability. 2-Pyridinethiol is also employed in the preparation of pharmaceuticals and agrochemicals due to its ability to act as a versatile building block. Careful handling is advised due to its potential sensitivity to oxidation.
2-pyridinethiol structure
Product Name:2-pyridinethiol
CAS No:2637-34-5
MF:C5H5NS
MW:111.164899587631
MDL:MFCD00457440
CID:43269
PubChem ID:2723698
Update Time:2025-06-06
2-pyridinethiol Chemical and Physical Properties
Names and Identifiers
-
- 2-Mercaptopyridine
- 2-Pyridinethiol
- 2-mercaptopyridine crystalline
- 2(1H)-PYRIDINETHIONE
- 2-Thiopyridone
- pyridine-2(1H)-thione
- 2-mercapto-pyridine
- 2-Pyridinethiol,2-Pyridyl mercaptan
- 2-pyridinylthiol
- 2-Pyridyl Mercaptan
- 2-Thiopyridine
- Alrithiol-2
- mercaptopyridine
- Pyrid-2-thione
- pyridine-2-thio
- pyridine-2-thiol
- thiopyridone-2
- WR 608
- EINECS 249-657-7
- NSC-41337
- (2S,3S)-3-Amino-2-methyl-4-oxo-1-azetidinesulfonicacid
- 2-Pyridinethione
- Q15274000
- EINECS 220-131-9
- Pyridin-2(1H)-thione
- 2637-34-5
- Thiopyridone-2 [French]
- CHEBI:45223
- FT-0612770
- Z203045372
- 2637-34-5;2-Pyridinethiol;Pyridine-2-thiol;2-Thiopyridine
- A936845
- 29468-20-0
- pyridin-2-thiol
- AM81301
- 2-thioxopyridine
- BCP21833
- NSC 41337
- PS-6210
- A818409
- M0246
- 1,2-dihydropyridine-2-thione
- PYS
- NSC41337
- E81838
- J-016402
- Pridine-2-thiol
- EN300-21547
- WLN: T6NJ BSH
- SCHEMBL54576
- DTXSID9062568
- thioxopyridine
- CHEMBL1235541
- 2-mercaptopyridine (thione form)
- DB03329
- MERCAPTOPYRIDINE, 2-
- SY009099
- 73018-10-7
- 2-Pyridinethiol; 2-Pyridinethione; 2-Pyridyl mercaptan; 2-Pyridylthiol; 2-Sulfanylpyridine
- 2-Mercapto pyridine
- 1H-pyridine-2-thione
- PD007080
- A837693
- AKOS000120194
- EE982KT952
- MFCD00006285
- AKOS003596823
- 2-Mercaptopyridine, Vetec(TM) reagent grade, 98%
- UNII-EE982KT952
- F9995-0226
- NS00028094
- 2-pyridylthiol
- 2-Mercaptopyridine, ReagentPlus(R), 99%
- CS-0020126
- Epitope ID:120365
- Pyridinethione
- I+/--Thiopyridon
- FT-0698903
- C5H5NS
- J-524119
- pyridine, 2-mercapto-
- STL281380
- DB-015976
- DTXCID5037492
- Pyrid2thione
- FM07088
- 2pyridinethiol
- 2(1H)Pyridinethione
- pyridine-2-thione
- 946-524-1
- Pyridine2thiol
- 220-131-9
- Thiopyridone2
- 2thiopyridine
- Thio-2-pyridine;2-Thiopyridine
- 2-pyridinethiol
-
- MDL： MFCD00457440
- Inchi： 1S/C5H5NS/c7-5-3-1-2-4-6-5/h1-4H,(H,6,7)
- InChI Key： WHMDPDGBKYUEMW-UHFFFAOYSA-N
- SMILES： S=C1C=CC=CN1
- BRN： 105758
Computed Properties
- Exact Mass: 111.01400
- Monoisotopic Mass: 111.01427034g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- Color/Form: Pale yellow to yellow crystals
- Density: 1.161 (estimate)
- Melting Point: 127-130 °C (lit.)
- Boiling Point: 184.9°C at 760 mmHg
- Flash Point: 125 ºC
- Refractive Index: 1.5605 (estimate)
- Solubility: Slightly soluble in chloroform, methanol and dimethyl sulfoxide.
- Water Partition Coefficient: 50 g/L (20 ºC)
- Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents.
- PSA: 51.69000
- LogP: 1.37030
- Sensitiveness: Air Sensitive
- Solubility: Not available
2-pyridinethiol Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36-S28A-S22
- FLUKA BRAND F CODES：10-23
- RTECS：UT9600000
-
Hazardous Material Identification：
- TSCA：Yes
- Storage Condition：2-8°C
- Risk Phrases：R22; R36/38
2-pyridinethiol Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-pyridinethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 023265-5g |
2-Mercaptopyridine |
2637-34-5 | 90% | 5g |
￡11.00 | 2022-03-01 | |
| Fluorochem | 023265-25g |
2-Mercaptopyridine |
2637-34-5 | 90% | 25g |
￡24.00 | 2022-03-01 | |
| Fluorochem | 023265-100g |
2-Mercaptopyridine |
2637-34-5 | 90% | 100g |
￡68.00 | 2022-03-01 | |
| Apollo Scientific | OR9448-5g |
Pyridine-2-thiol |
2637-34-5 | 5g |
£15.00 | 2025-02-21 | ||
| Apollo Scientific | OR9448-25g |
Pyridine-2-thiol |
2637-34-5 | 25g |
£24.00 | 2025-02-21 | ||
| Apollo Scientific | OR9448-100g |
Pyridine-2-thiol |
2637-34-5 | 100g |
£54.00 | 2025-02-21 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R013035-100g |
2-pyridinethiol |
2637-34-5 | 98% | 100g |
￥114 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R013035-25g |
2-pyridinethiol |
2637-34-5 | 98% | 25g |
￥39 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R013035-5g |
2-pyridinethiol |
2637-34-5 | 98% | 5g |
￥29 | 2024-05-24 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M94210-5g |
2-Mercaptopyridine |
2637-34-5 | 5g |
¥28.0 | 2021-09-08 |
2-pyridinethiol Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:2637-34-5)2-巯基吡啶
Order Number:LE1685095;LE6710
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:32
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:2637-34-5)2-Mercaptopyridine
Order Number:1685095
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 18:21
Price ($):discuss personally
Email:sales2@senfeida.com
2-pyridinethiol Related Literature
-
1. Modeling of tautomerism of pyridine-2(1H?)-thione from vapor to solution??Víctor Martínez-Merino,María J. Gil J. Chem. Soc. Perkin Trans. 2 1999 801
-
2. Kinetics and mechanism of the nitrosation of 2-mercaptopyridine [pyridine-2(1H?)-thione]Severino Amado,Andrew P. Dicks,D. Lyn H. Williams J. Chem. Soc. Perkin Trans. 2 1998 1869
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3. Theoretical density functional and ab initio computational study of vertical ionization potentials, dipole moments and 13C and 14N-NMR shifts of the 2-mercaptopyridine system. A model for thiated nucleobases??Victor Martinez-Merino,Maria J. Gil J. Chem. Soc. Perkin Trans. 2 1999 33
-
Raktim Abha Saikia,Nitumoni Hazarika,Nishant Biswakarma,Ramesh Chandra Deka,Ashim Jyoti Thakur Org. Biomol. Chem. 2022 20 3890
-
Kinga Wzgarda-Raj,Olga Ksi??kiewicz,Marcin Palusiak CrystEngComm 2022 24 5340
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2637-34-5)2-巯基吡啶
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:2637-34-5)2-Mercaptopyridine
Purity:98%
Quantity:Company Customization
Price ($):Inquiry